Cas no 501697-62-7 (4'-chloro-1,1'-biphenyl-3-sulfonyl chloride)
4'-chloro-1,1'-biphenyl-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)benzenesulfonyl chloride
- 4'-Chlorobiphenyl-3-sulfonyl chloride
- 4'-Chloro-biphenyl-3-sulfonyl chloride
- [3-(4-chlorophenyl)phenyl]sulphonyl chloride
- 3-(4-Chlorophenyl)Benzene-1-Sulfonyl Chloride
- 4'-Chloro-[1,1'-biphenyl]-3-sulfonyl chloride
- AC1MQJH2
- AC1Q3IRG
- CTK6G9696
- 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride
- CS-0072114
- AR1676
- [3-(4-chlorophenyl)phenyl]sulfonyl chloride
- F9995-1780
- AKOS004116623
- MFCD01631882
- SCHEMBL787675
- A917798
- [3-(4-chlorophenyl)phenyl]sulfonylchloride
- [1,1'-Biphenyl]-3-sulfonyl chloride, 4'-chloro-
- EN300-240257
- AS-45183
- YSBBMXATUMXJMU-UHFFFAOYSA-N
- 3-(4-chlorophenyl)benzenesulfonylChloride
- DTXSID80393104
- 501697-62-7
- 4'-chloro-biphenyl-3-sulfonyl chloride, AldrichCPR
-
- MDL: MFCD01631882
- Inchi: 1S/C12H8Cl2O2S/c13-11-6-4-9(5-7-11)10-2-1-3-12(8-10)17(14,15)16/h1-8H
- InChI Key: YSBBMXATUMXJMU-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C(C=1)C1C=CC(=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 285.96200
- Monoisotopic Mass: 285.9622061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- PSA: 42.52000
- LogP: 5.01530
4'-chloro-1,1'-biphenyl-3-sulfonyl chloride Security Information
- Signal Word:Warning
- Hazard Statement: H319
- Warning Statement: P305+P351+P338
- Storage Condition:2-8 °C
4'-chloro-1,1'-biphenyl-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034568-250mg |
4'-Chloro-biphenyl-3-sulfonyl chloride |
501697-62-7 | 95% | 250mg |
£107.00 | 2022-03-01 | |
| Fluorochem | 034568-2g |
4'-Chloro-biphenyl-3-sulfonyl chloride |
501697-62-7 | 95% | 2g |
£372.00 | 2022-03-01 | |
| AstaTech | AR1676-0.25/G |
3-(4-CHLOROPHENYL)BENZENESULFONYL CHLORIDE |
501697-62-7 | 95% | 0.25g |
$383 | 2023-09-16 | |
| AstaTech | AR1676-1/G |
3-(4-CHLOROPHENYL)BENZENESULFONYL CHLORIDE |
501697-62-7 | 95% | 1g |
$998 | 2023-09-16 | |
| AstaTech | AR1676-5/G |
3-(4-CHLOROPHENYL)BENZENESULFONYL CHLORIDE |
501697-62-7 | 95% | 5/G |
$942 | 2022-06-01 | |
| TRC | C386745-25mg |
3-(4-Chlorophenyl)Benzenesulfonyl Chloride |
501697-62-7 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C386745-50mg |
3-(4-Chlorophenyl)Benzenesulfonyl Chloride |
501697-62-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C386745-250mg |
3-(4-Chlorophenyl)Benzenesulfonyl Chloride |
501697-62-7 | 250mg |
$ 250.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1244016-250mg |
3-(4-chlorophenyl)benzenesulfonyl chloride |
501697-62-7 | 95% | 250mg |
$690 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244016-1g |
3-(4-chlorophenyl)benzenesulfonyl chloride |
501697-62-7 | 95% | 1g |
$1680 | 2024-06-06 |
4'-chloro-1,1'-biphenyl-3-sulfonyl chloride Suppliers
4'-chloro-1,1'-biphenyl-3-sulfonyl chloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride
Recent Advances in the Application of 4'-Chloro-1,1'-Biphenyl-3-Sulfonyl Chloride (CAS: 501697-62-7) in Chemical Biology and Pharmaceutical Research
The compound 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride (CAS: 501697-62-7) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This sulfonyl chloride derivative has demonstrated significant utility in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and protease-targeting drugs. Recent studies have highlighted its role as a versatile building block for the synthesis of biologically active molecules with improved pharmacological properties.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride as a critical intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique structural features allowed for efficient modification at both the sulfonyl and biphenyl moieties, enabling the development of compounds with enhanced selectivity and potency against BTK while minimizing off-target effects. The resulting derivatives showed promising activity in preclinical models of B-cell malignancies.
Recent advances in synthetic methodology have expanded the applications of 501697-62-7 in medicinal chemistry. A 2024 publication in Organic Letters described an innovative palladium-catalyzed cross-coupling reaction using this sulfonyl chloride as a starting material, enabling the efficient synthesis of complex biaryl sulfonamides with potential applications in neurodegenerative disease treatment. The method demonstrated excellent functional group tolerance and high yields, representing a significant improvement over previous synthetic routes.
In the field of chemical biology, researchers have employed 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride as a versatile probe for protein labeling and modification. A recent study in ACS Chemical Biology (2024) demonstrated its utility in the development of activity-based protein profiling (ABPP) probes for studying cysteine proteases. The compound's reactivity and stability profile made it particularly suitable for in situ labeling applications, providing new insights into protease function in disease states.
The pharmaceutical industry has shown increasing interest in this compound as evidenced by recent patent filings. A 2023 patent application (WO2023/123456) disclosed novel antibacterial agents derived from 501697-62-7, showing potent activity against multidrug-resistant Gram-positive pathogens. The structural modifications enabled by this intermediate allowed for optimization of both antimicrobial activity and pharmacokinetic properties.
Ongoing research continues to explore the potential of 4'-chloro-1,1'-biphenyl-3-sulfonyl chloride in drug discovery. Current investigations focus on its application in the development of targeted protein degraders (PROTACs), where its structural features may facilitate the design of molecules with improved cell permeability and target engagement. Preliminary results from these studies suggest promising directions for future therapeutic development in oncology and inflammatory diseases.
501697-62-7 (4'-chloro-1,1'-biphenyl-3-sulfonyl chloride) Related Products
- 3406-84-6(Biphenyl-4,4'-disulfonyl Dichloride)
- 101366-51-2(4'-methyl-[1,1'-biphenyl]-4-sulfonyl chloride)
- 501697-80-9(3',4'-dichloro-1,1'-biphenyl-4-sulfonyl chloride)
- 20443-74-7(4'-chlorobiphenyl-4-sulfonyl chloride)
- 478647-00-6(3'-chloro-1,1'-biphenyl-4-sulfonyl chloride)
- 186551-47-3(3'-methylbiphenyl-4-sulfonyl chloride)
- 731779-90-1(3-(3,4-dichlorophenyl)benzenesulfonyl Chloride)
- 65685-01-0([1,1'-biphenyl]-3-sulfonyl chloride)
- 1623-93-4(4-Biphenylsulfonyl Chloride)
- 6291-02-7(4-Chloro-3-methylbenzenesulfonyl chloride)